Cas no 2418668-05-8 (Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate)

• Product Name: Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate
• CAS No: 2418668-05-8
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 6529791
• PubChem ID: 165775751
• Update Time: 2025-10-29

Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2418668-05-8
• EN300-7544249
• tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate
• Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate

• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)12-9-13(17-4)11-14(10-12)19-7-5-18-6-8-19/h9-11,17-18H,5-8H2,1-4H3
• InChI Key： QUAFTAMSRCITDO-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(=CC(=C1)N1CCNCC1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.6Ų

Additional information on Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate

Introduction to Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate (CAS No. 2418668-05-8) in Modern Chemical and Pharmaceutical Research

Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate, identified by its Chemical Abstracts Service (CAS) number 2418668-05-8, represents a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a benzoate core substituted with a tert-butyl group, an N-methylamino moiety, and a piperazin-1-yl side chain, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The benzoate moiety is well-known for its role in medicinal chemistry, often serving as a pharmacophore in various drug molecules due to its ability to enhance solubility, stability, and bioavailability. The presence of the tert-butyl group further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets. This group is frequently employed to increase lipophilicity and metabolic stability, making it an attractive feature in drug design.

Complementing these structural elements is the N-methylamino group, which introduces basicity and potential hydrogen bonding capabilities. This feature is particularly relevant in the design of molecules targeting acidic or positively charged biological sites. Additionally, the piperazin-1-yl moiety is a common pharmacophore in drug development, known for its ability to interact with various enzymes and receptors. Its presence in Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and other conditions where piperazine derivatives have demonstrated efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules incorporating the tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate scaffold exhibit promising interactions with enzymes such as cyclooxygenase (COX) and monoamine oxidase (MAO). These interactions are relevant in the development of anti-inflammatory and antidepressant drugs, respectively.

In vitro studies have begun to explore the pharmacokinetic properties of this compound, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl group appears to contribute to prolonged half-life by reducing metabolic clearance, while the polar nature of the N-methylamino and piperazin-1-yl groups enhances aqueous solubility. These findings are crucial for optimizing dosing regimens and minimizing side effects in clinical applications.

The integration of machine learning algorithms has further accelerated the discovery process for derivatives of Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate. By analyzing large datasets of biological activity and structural features, researchers can identify novel analogs with enhanced potency or selectivity. For instance, recent studies have highlighted derivatives with modified piperazine rings that exhibit improved binding affinity to target proteins while maintaining favorable pharmacokinetic profiles.

Another area of interest is the synthesis of enantiomerically pure forms of this compound. Chiral drugs often exhibit different pharmacological effects depending on their stereochemistry, making enantiopure derivatives essential for therapeutic applications. Advances in asymmetric synthesis techniques have enabled the production of enantiomerically enriched Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate, which is being evaluated for its potential as a lead compound in drug development.

The role of this compound in drug repurposing is also under investigation. By leveraging existing databases of approved drugs and their biological activities, researchers can identify new therapeutic uses for molecules like Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate. This approach has led to several promising candidates for treating neglected diseases or conditions where traditional therapies are limited.

Environmental considerations are increasingly influencing pharmaceutical research, including the development of sustainable synthetic routes for compounds like Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production. These efforts not only align with global sustainability goals but also improve cost-efficiency in drug manufacturing.

The future directions for research on this compound include exploring its potential as an intermediate in multi-step syntheses or as a building block for libraries of diverse molecular structures. High-throughput screening techniques are being employed to rapidly assess the biological activity of numerous derivatives, facilitating the identification of next-generation therapeutic agents.

In conclusion,Tert-butyl 3-(methylamino)-5-(piperazin-1-yl)benzoate (CAS No. 2418668-05-8) represents a versatile and promising compound in pharmaceutical research. Its unique structural features offer opportunities for developing novel drugs targeting various diseases. With ongoing advancements in synthetic methodologies, computational modeling, and green chemistry practices, this molecule continues to be a valuable asset in the quest for innovative therapeutic solutions.